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Compound of Interest

Compound Name: Sulfo Cy5 bis COOH
Cat. No.: B15598095
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core characteristics,
applications, and experimental protocols for Sulfo Cy5 bis COOH, a versatile fluorescent dye
for bioconjugation. The strategic inclusion of two carboxylic acid moieties and sulfonated
groups imparts unique properties to this cyanine dye, making it a valuable tool in biological
research and drug development.

Core Dye Characteristics

Sulfo Cy5 bis COOH is a water-soluble, far-red fluorescent dye designed for covalent labeling
of biomolecules. The presence of two carboxylic acid functional groups allows for the formation
of stable amide bonds with primary amines on proteins, peptides, and other biomolecules
following activation. The sulfonate groups enhance its hydrophilicity, minimizing aggregation
and non-specific binding in aqueous environments.

Quantitative Spectroscopic and Physicochemical
Properties
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The following tables summarize the key quantitative data for Sulfo Cy5 bis COOH and the

closely related mono-carboxylic acid variant for comparison.

Sulfo-Bis-(N,N'-
. . Sulfo-Cy5
Property carboxylic acid)- . . Reference
carboxylic acid
Cy5
CAS Number 2353410-10-1 1121756-16-8 [1][2]
Molecular Formula C37H47BrN2010S2 C32H37N2Na08S2 [1][2]
Molecular Weight (
823.8 664.8 [1][2]
g/mol)
Excitation Max (nm) ~646 646 [2]
Emission Max (nm) ~662 662 [2]
Not explicitly stated
Molar Extinction for bis-COOH, but
o . 271,000 [2]
Coefficient (cm—tM™1) related NHS ester is
~271,000
Not explicitly stated
Fluorescence for bis-COOH, but
0.2 [2]

Quantum Yield

related NHS ester is
~0.28

Solubility

Water Soluble

Water, DMSO, DMF

[1](2]

Storage Conditions

-20°C, protected from
light

-20°C, protected from
light

[1](2]

Bioconjugation Signaling Pathway and Workflow

The primary application of Sulfo Cy5 bis COOH is the covalent labeling of biomolecules
containing primary amines, such as the lysine residues in proteins. This is typically achieved
through a two-step carbodiimide coupling reaction.

First, the carboxylic acid groups on the dye are activated using 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysulfosuccinimide (Sulfo-
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NHS). This reaction forms a semi-stable Sulfo-NHS ester.
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Carbodiimide coupling reaction pathway for Sulfo Cy5 bis COOH.

The activated Sulfo-NHS ester is then reacted with the primary amine on the target
biomolecule, forming a stable amide bond and releasing Sulfo-NHS. The overall experimental
workflow involves dye activation, conjugation, and subsequent purification to remove unreacted
dye and byproducts.
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General experimental workflow for bioconjugation.

Experimental Protocols
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The following section provides a detailed methodology for the conjugation of Sulfo Cy5 bis
COOH to a model protein, such as an antibody.

Materials
o Sulfo Cy5 bis COOH

e Protein to be labeled (e.g., IgG) in an amine-free buffer (e.g., PBS, pH 7.2-7.4)
e 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

e N-hydroxysulfosuccinimide (Sulfo-NHS)

o Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

e Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

» Reaction Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.2-7.4

e Quenching Buffer: 1 M Tris-HCI, pH 8.0

e Spin desalting columns (e.g., Sephadex G-25)

e Spectrophotometer

Protocol for Protein Labeling
This protocol is for a typical labeling reaction of 1 mg of an antibody (MW ~150 kDa).

1. Preparation of Reagents:

o Protein Solution: Prepare the protein solution at a concentration of 2-10 mg/mL in PBS, pH
7.2-7.4. Buffers containing primary amines (e.g., Tris or glycine) must be avoided. If
necessary, dialyze the protein against PBS.

e Dye Stock Solution: Dissolve Sulfo Cy5 bis COOH in anhydrous DMF or DMSO to a
concentration of 10 mM. This solution should be prepared fresh.

e EDC and Sulfo-NHS: Shortly before use, weigh out EDC and Sulfo-NHS.
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. Activation of Sulfo Cy5 bis COOH:

In a microcentrifuge tube, add a 10- to 20-fold molar excess of the 10 mM Sulfo Cy5 bis
COONH stock solution to an appropriate volume of Activation Buffer.

Add a 1.5-fold molar excess of EDC and a 1.2-fold molar excess of Sulfo-NHS relative to the
dye.

Vortex briefly and incubate for 15 minutes at room temperature.
. Conjugation to the Protein:
Add the activated dye solution to the protein solution.

The final reaction volume should be adjusted so that the organic solvent (DMF or DMSO)
concentration does not exceed 10%.

Incubate the reaction for 2 hours at room temperature with gentle shaking or rotation,
protected from light.

. Quenching the Reaction (Optional):

To quench any unreacted Sulfo-NHS esters, add Quenching Buffer to a final concentration of
50 mM.

Incubate for 30 minutes at room temperature.
. Purification of the Conjugate:

Prepare a spin desalting column according to the manufacturer's instructions. This typically
involves removing the storage buffer by centrifugation.

Equilibrate the column with PBS, pH 7.2-7.4.
Apply the reaction mixture to the center of the resin bed.

Centrifuge the column to elute the labeled protein. The smaller, unreacted dye molecules will
be retained in the resin.[3]
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e Collect the eluate containing the purified protein-dye conjugate.
6. Characterization of the Conjugate:

e Degree of Labeling (DOL): The DOL, or the average number of dye molecules per protein,
can be determined spectrophotometrically.[3]

o Measure the absorbance of the conjugate at 280 nm (A_prot) and ~650 nm (A_dye).

o Calculate the protein concentration using the following formula, correcting for the dye's
absorbance at 280 nm:

» Protein Conc. (M) = [Azso - (Aeso X CF)] / €_protein

» Where CF is the correction factor (Azso / Asso for the free dye) and €_protein is the molar
extinction coefficient of the protein at 280 nm.

o Calculate the dye concentration:
» Dye Conc. (M) = Aeso / £_dye
o DOL = Dye Conc. / Protein Conc.

o SDS-PAGE Analysis: Analyze the purified conjugate by SDS-PAGE to confirm conjugation
and assess the purity. The labeled protein should exhibit fluorescence when imaged with an
appropriate system.

Applications in Research and Drug Development

The bright, far-red fluorescence and hydrophilicity of Sulfo Cy5 bis COOH make it a valuable
tool for a variety of applications:

o Fluorescence Microscopy and Cellular Imaging: Labeled antibodies and other targeting
ligands can be used to visualize specific cellular structures and processes.

o Flow Cytometry: Conjugates are widely used for cell sorting and analysis.
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» Western Blotting and ELISAs: Fluorescently labeled detection antibodies offer a sensitive
alternative to traditional enzymatic methods.

 In Vivo Imaging: The near-infrared emission of Cy5 dyes allows for deeper tissue penetration
and reduced autofluorescence, making it suitable for small animal imaging studies.[4]

» Drug Delivery Systems: The dye can be used to track the biodistribution and cellular uptake
of drug-loaded nanoparticles or other delivery vehicles.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Sulfo-Bis-(N,N'-carboxylic acid)-Cy5, 2353410-10-1 | BroadPharm [broadpharm.com]
e 2. diSulfo-Cy5 carboxylic acid, 1121756-16-8 | BroadPharm [broadpharm.com]

e 3. benchchem.com [benchchem.com]

e 4. probes.bocsci.com [probes.bocsci.com]

e 5. Impact of the conjugation of antibodies to the surfaces of polymer nanoparticles on the
immune cell targeting abilities - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Sulfo Cy5 bis COOH: A Technical Guide for Advanced
Bioconjugation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598095/docs#sulfo-cy5-bis-cooh-a-technical-
guide-for-advanced-bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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